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Compound of Interest

Compound Name:
2',3'-O-Isopropylideneadenosine-

13C5

Cat. No.: B001017 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the known physical and chemical properties

of 2',3'-O-Isopropylideneadenosine-¹³C₅, a crucial isotopically labeled analog of adenosine

used in various research applications. The data presented herein has been compiled from

reputable sources to ensure accuracy and reliability for scientific use.

Chemical and Physical Properties
The fundamental physical and chemical characteristics of 2',3'-O-Isopropylideneadenosine-¹³C₅

are summarized in the table below. These properties are essential for its handling, storage, and

application in experimental settings.
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Property Value

Molecular Formula C₈¹³C₅H₁₉N₅O₄

Molecular Weight 312.29 g/mol

Appearance White to off-white solid

Purity ≥98%

Solubility Soluble in DMSO and Methanol

Storage Conditions -20°C

Experimental Data and Applications
2',3'-O-Isopropylideneadenosine-¹³C₅ serves as a stable isotope-labeled internal standard for

the quantification of 2',3'-O-Isopropylideneadenosine in various biological matrices. Its use in

conjunction with techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) allows for

precise and accurate measurements in pharmacokinetic and metabolic studies.

Experimental Workflow: Quantification using LC-MS
The following diagram illustrates a typical experimental workflow for the quantification of an

analyte using an isotopically labeled internal standard such as 2',3'-O-

Isopropylideneadenosine-¹³C₅.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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